Cas no 338960-65-9 (6-(4-methylphenoxy)pyridine-3-carbaldehyde)

6-(4-Methylphenoxy)pyridine-3-carbaldehyde is a versatile aromatic aldehyde with a pyridine core functionalized by a 4-methylphenoxy group at the 6-position. This compound is particularly valuable in organic synthesis, serving as a key intermediate for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its aldehyde group offers reactivity for condensation, nucleophilic addition, and further functionalization, while the methylphenoxy substituent enhances stability and influences electronic properties. The pyridine scaffold contributes to its utility in coordination chemistry and heterocyclic derivatization. Suitable for controlled reactions, this compound is characterized by high purity and consistent performance in synthetic applications.
6-(4-methylphenoxy)pyridine-3-carbaldehyde structure
338960-65-9 structure
Product Name:6-(4-methylphenoxy)pyridine-3-carbaldehyde
CAS No:338960-65-9
MF:C13H11NO2
MW:213.231943368912
MDL:MFCD00974899
CID:1078549
PubChem ID:2764054
Update Time:2025-06-08

6-(4-methylphenoxy)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-(p-Tolyloxy)nicotinaldehyde
    • 6-(4-Methylphenoxy)nicotinaldehyde
    • 6-p-tolyloxy-pyridine-3-carbaldehyde
    • AC1MC97V
    • AC1Q2MR3
    • CTK7H9621
    • HMS2651E05
    • 6-(4-methylphenoxy)pyridine-3-carbaldehyde
    • CS-0320322
    • J-019364
    • SCHEMBL3223757
    • AKOS005070536
    • J-518099
    • 5L-355S
    • MLS000695010
    • CHEMBL1560322
    • SMR000334650
    • MFCD00974899
    • DB-113855
    • 338960-65-9
    • DTXSID70377271
    • MDL： MFCD00974899
    • Inchi： 1S/C13H11NO2/c1-10-2-5-12(6-3-10)16-13-7-4-11(9-15)8-14-13/h2-9H,1H3
    • InChI Key： SISORSWVBWIJDU-UHFFFAOYSA-N
    • SMILES： O(C1C=CC(C=O)=CN=1)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 213.078978594g/mol
  • Monoisotopic Mass: 213.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • Density: 1.176±0.06 g/cm3(Predicted)
  • Melting Point: 66-68°C
  • Boiling Point: 356.3±32.0 °C(Predicted)
  • PSA: 39.19000
  • LogP: 2.99480

6-(4-methylphenoxy)pyridine-3-carbaldehyde Security Information

  • HazardClass：IRRITANT

6-(4-methylphenoxy)pyridine-3-carbaldehyde Pricemore >>

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